Cas no 10336-15-9 (2,1,3-Benzoxadiazole, 5-methoxy-, monooxide)

• Product Name: 2,1,3-Benzoxadiazole, 5-methoxy-, monooxide
• CAS No: 10336-15-9
• MF: C₇H₆N₂O₃
• MW: 166.13414
• CID: 1137154

2,1,3-Benzoxadiazole, 5-methoxy-, monooxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 5-methoxy-, monooxide

Computed Properties

• Exact Mass: 166.03788
• Monoisotopic Mass: 166.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• Density: 1.46
• Melting Point: 115-118℃
• Boiling Point: 291.2°Cat760mmHg
• Flash Point: 129.9°C
• Refractive Index: 1.628
• PSA: 62.2
• LogP: 1.26490